N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C13H12N8O2S/c1-14-11(22)4-8-5-24-13(17-8)18-12(23)9-2-3-10(20-19-9)21-7-15-6-16-21/h2-3,5-7H,4H2,1H3,(H,14,22)(H,17,18,23)
• InChI Key: QVDFJWGVLVDJTA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CSC(=N1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3
• Molecular Formula: C13H12N8O2S
• Molecular Weight: 344.35 g/mol

Description

N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H12N8O2S and its molecular weight is 344.35. The purity is usually 95%.
BenchChem offers high-quality N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity of Heterocyclic Compounds

The synthesis of novel heterocyclic compounds, including pyridazine derivatives, has been extensively studied for their potential applications in dyeing polyester fibers, exhibiting antimicrobial, antitumor, and antioxidant activities. These compounds have been applied in creating sterile or biologically active fabrics for various life applications, demonstrating the versatility of pyridazine derivatives in scientific research (Khalifa et al., 2015).

Antimicrobial and Antitumor Activities

Pyridazine derivatives have shown promising antimicrobial and antitumor activities, suggesting their potential as therapeutic agents. For instance, certain pyridazine and related compounds have been synthesized to explore their antimicrobial properties, highlighting the potential of these heterocyclic compounds in medical and pharmaceutical research (El-Mariah et al., 2006).

Advanced Material Applications

The development of novel dyes and materials using pyridazine derivatives has been researched for their application in dyeing and the creation of functional textiles. This includes the exploration of thiazole-selenium disperse dyes for dyeing polyester fabrics, which could lead to the development of materials with enhanced properties such as colorfastness and biological activity (Khalifa et al., 2015).